1-(2,3-Dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2,3-Dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine is a useful research compound. Its molecular formula is C20H21NO5S and its molecular weight is 387.45. The purity is usually 95%.
BenchChem offers high-quality 1-(2,3-Dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2,3-Dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis Applications
The compound's structure suggests its relevance in the synthesis of pyrrolidin-2-ones and related heterocyclic compounds. For instance, a novel and efficient synthesis method for pyrrolidin-2-ones involves the tandem reactions of vinyl sulfonium salts with malonyl amides under mild conditions, showing wide tolerance toward various functional groups including aryls, acyls, sulfonyls, and benzyls. This method could potentially apply to derivatives of the mentioned compound for generating tetrahydro-2-oxofuran products (Xie et al., 2010).
Pharmacological Research
The structure's complexity and the presence of sulfonyl and pyrrolidine groups are indicative of its potential pharmacological applications. Research on sulfonamide-based compounds, for instance, highlights their significance in producing various pharmacological agents with activities such as antibacterial, anti-carbonic anhydrase, and antitumor effects. Specifically, the design and development of sulfonamide hybrids have shown promising results in enhancing biological activity and therapeutic potential (Ghomashi et al., 2022).
Chemical Structure and Reactivity
The compound's unique structure, featuring sulfonyl and pyrrolidine groups, suggests its involvement in studies focusing on the synthesis and reactivity of related heterocyclic compounds. For example, research on the synthesis of tetrahydropyridine derivatives through reactions involving sulfur dioxide indicates the potential for creating sulfonated pyrrolidine derivatives under mild conditions, which might relate to the reactivity patterns of the mentioned compound (An & Wu, 2017).
properties
IUPAC Name |
1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO5S/c22-27(23,17-2-4-19-20(12-17)26-10-9-25-19)21-7-5-16(13-21)14-1-3-18-15(11-14)6-8-24-18/h1-4,11-12,16H,5-10,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRYCRGTVLSHGRQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1C2=CC3=C(C=C2)OCC3)S(=O)(=O)C4=CC5=C(C=C4)OCCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.